Ethyl 5-butylthiophene-2-carboxylate
Overview
Description
Ethyl 5-butylthiophene-2-carboxylate is an organic compound with the CAS Number: 2432848-93-4 . It has a molecular weight of 212.31 and its IUPAC name is ethyl 5-butylthiophene-2-carboxylate . This compound is in liquid form and has gained attention in the research industry due to its potential biological and industrial applications.
Molecular Structure Analysis
The InChI code for Ethyl 5-butylthiophene-2-carboxylate is1S/C11H16O2S/c1-3-5-6-9-7-8-10 (14-9)11 (12)13-4-2/h7-8H,3-6H2,1-2H3 . This code provides a specific textual identifier for the compound’s molecular structure. Physical And Chemical Properties Analysis
Ethyl 5-butylthiophene-2-carboxylate has a molecular weight of 212.31 . It is in liquid form . More specific physical and chemical properties such as melting point, boiling point, and density are not available from the search results.Scientific Research Applications
- Thiophene derivatives, including Ethyl 5-butylthiophene-2-carboxylate, exhibit anti-inflammatory effects. These compounds can modulate inflammatory pathways, making them potential candidates for treating inflammatory diseases .
- Thiophenes possess antioxidant properties due to their ability to scavenge free radicals. Ethyl 5-butylthiophene-2-carboxylate may contribute to cellular protection against oxidative stress .
- Researchers have explored thiophenes as anti-cancer agents. These compounds can inhibit cell proliferation and induce apoptosis. Ethyl 5-butylthiophene-2-carboxylate might play a role in cancer therapy .
- Thiophenes exhibit antifungal activity against various pathogens. Ethyl 5-butylthiophene-2-carboxylate could be investigated for its efficacy against fungal infections .
- Some thiophenes interact with estrogen receptors, making them relevant for hormone-related conditions. Ethyl 5-butylthiophene-2-carboxylate may have estrogenic effects .
- Thiophenes have been studied for their potential in managing anxiety and psychiatric disorders. Ethyl 5-butylthiophene-2-carboxylate might impact neurotransmitter systems .
- Thiophenes can inhibit kinases involved in cellular signaling pathways. Ethyl 5-butylthiophene-2-carboxylate could be explored as a kinase inhibitor .
- Beyond medicinal uses, thiophenes find applications in material science. Their electronic properties make them valuable for organic electronics, sensors, and conductive polymers .
Anti-Inflammatory Properties
Antioxidant Activity
Anti-Cancer Potential
Anti-Fungal Applications
Estrogen Receptor Modulation
Anti-Anxiety and Anti-Psychotic Effects
Kinase Inhibition
Material Science Applications
Future Directions
Thiophene and its substituted derivatives, including Ethyl 5-butylthiophene-2-carboxylate, show interesting applications in the field of medicinal chemistry . They have been used to produce combinatorial libraries and carry out exhaustive efforts in the search of lead molecules . Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists .
properties
IUPAC Name |
ethyl 5-butylthiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16O2S/c1-3-5-6-9-7-8-10(14-9)11(12)13-4-2/h7-8H,3-6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CASUMAFHDBHSNX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(S1)C(=O)OCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-butylthiophene-2-carboxylate | |
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